Cas no 1094397-58-6 (6-(4-(hydroxymethyl)piperidin-1-yl)nicotinic acid)

• Product Name: 6-(4-(hydroxymethyl)piperidin-1-yl)nicotinic acid
• CAS No: 1094397-58-6
• MF: C₁₂H₁₆N₂O₃
• MW: 236.267043113708
• CID: 5735229
• PubChem ID: 43133365
• Update Time: 2025-05-19

6-(4-(hydroxymethyl)piperidin-1-yl)nicotinic acid Chemical and Physical Properties

Names and Identifiers

• 6-[4-(hydroxymethyl)piperidin-1-yl]pyridine-3-carboxylic acid
• SCHEMBL14575465
• F1907-4844
• 1094397-58-6
• 6-(4-(hydroxymethyl)piperidin-1-yl)nicotinic acid
• AKOS009289620
• 3-Pyridinecarboxylic acid, 6-[4-(hydroxymethyl)-1-piperidinyl]-

• Inchi： 1S/C12H16N2O3/c15-8-9-3-5-14(6-4-9)11-2-1-10(7-13-11)12(16)17/h1-2,7,9,15H,3-6,8H2,(H,16,17)
• InChI Key： HJKLFFMCPPQEKT-UHFFFAOYSA-N
• SMILES： C1=NC(N2CCC(CO)CC2)=CC=C1C(O)=O

Computed Properties

• Exact Mass: 236.11609238g/mol
• Monoisotopic Mass: 236.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 73.7Ų

Experimental Properties

• Density: 1.270±0.06 g/cm3(Predicted)
• Boiling Point: 481.6±30.0 °C(Predicted)
• pka: 3.15±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 6-(4-(hydroxymethyl)piperidin-1-yl)nicotinic acid

Comprehensive Overview of 6-(4-(hydroxymethyl)piperidin-1-yl)nicotinic acid (CAS No. 1094397-58-6)

6-(4-(hydroxymethyl)piperidin-1-yl)nicotinic acid (CAS No. 1094397-58-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique nicotinic acid core and piperidine substitution, is widely studied for its potential applications in drug development and medicinal chemistry. Its molecular structure combines a hydroxymethyl group with a piperidin-1-yl moiety, making it a versatile intermediate for synthesizing bioactive molecules.

In recent years, the demand for 6-(4-(hydroxymethyl)piperidin-1-yl)nicotinic acid has surged due to its relevance in targeting enzyme inhibition and receptor modulation. Researchers are particularly interested in its role as a precursor for designing small-molecule therapeutics, especially in areas like neurodegenerative diseases and metabolic disorders. The compound’s CAS No. 1094397-58-6 is frequently searched in academic databases, reflecting its growing importance in preclinical studies.

One of the key advantages of 6-(4-(hydroxymethyl)piperidin-1-yl)nicotinic acid lies in its structural flexibility, which allows for easy derivatization. This property aligns with current trends in fragment-based drug discovery, where modular building blocks are essential for optimizing drug candidates. Additionally, its water-solubility and stability under physiological conditions make it a promising candidate for oral bioavailability studies, a hot topic in modern pharmacology.

The synthesis of 6-(4-(hydroxymethyl)piperidin-1-yl)nicotinic acid typically involves multistep organic reactions, including amide coupling and heterocyclic functionalization. These methods are often discussed in peer-reviewed journals, catering to chemists exploring green chemistry approaches or catalytic efficiency. Given the rise of AI-driven drug design, this compound’s molecular descriptors are also analyzed computationally to predict its ADMET properties (Absorption, Distribution, Metabolism, Excretion, and Toxicity).

From an industrial perspective, 6-(4-(hydroxymethyl)piperidin-1-yl)nicotinic acid is supplied by specialty chemical manufacturers under strict quality control standards. Its CAS No. 1094397-58-6 ensures traceability and compliance with regulatory frameworks like REACH and GMP. As sustainability becomes a priority, suppliers are increasingly adopting eco-friendly synthesis routes to meet the demands of green pharmaceuticals.

In summary, 6-(4-(hydroxymethyl)piperidin-1-yl)nicotinic acid (CAS No. 1094397-58-6) represents a critical scaffold in medicinal chemistry, bridging gaps between theoretical research and practical applications. Its relevance to drug discovery pipelines and alignment with cutting-edge technologies ensure its continued prominence in scientific literature and industrial workflows.